Cas no 943-90-8 (3H-1,2,4-TRIAZOL-3-ONE, 5-HEPTYL-1,2-DIHYDRO-)

• Product Name: 3H-1,2,4-TRIAZOL-3-ONE, 5-HEPTYL-1,2-DIHYDRO-
• CAS No: 943-90-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 3302290
• PubChem ID: 137199810
• Update Time: 2025-04-21

3H-1,2,4-TRIAZOL-3-ONE, 5-HEPTYL-1,2-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-TRIAZOL-3-ONE, 5-HEPTYL-1,2-DIHYDRO-
• 943-90-8
• DTXSID401262730
• 5-Heptyl-1,2-dihydro-3H-1,2,4-triazol-3-one

• Inchi： 1S/C9H17N3O/c1-2-3-4-5-6-7-8-10-9(13)12-11-8/h2-7H2,1H3,(H2,10,11,12,13)
• InChI Key： RLJGUXRLHYCKHH-UHFFFAOYSA-N
• SMILES： N1C(CCCCCCC)=NC(=O)N1

Computed Properties

• Exact Mass: 183.137162174Da
• Monoisotopic Mass: 183.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.5Ų